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Compound of Interest

Compound Name: Brinzolamide

Cat. No.: B549342 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed methodologies for the quantitative analysis of

Brinzolamide in various matrices. The protocols are intended for use by researchers,

scientists, and professionals in drug development and quality control.

Introduction
Brinzolamide is a carbonic anhydrase inhibitor used to lower intraocular pressure in patients

with open-angle glaucoma or ocular hypertension.[1] Accurate and precise measurement of

Brinzolamide concentrations in pharmaceutical formulations and biological samples is crucial

for quality control, pharmacokinetic studies, and clinical monitoring. This document outlines

several validated analytical methods for this purpose, including High-Performance Liquid

Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS),

and UV-Visible Spectrophotometry.

Mechanism of Action of Brinzolamide
Brinzolamide is a highly specific, non-competitive, and reversible inhibitor of carbonic

anhydrase II (CA-II).[2][3] The inhibition of CA-II in the ciliary processes of the eye reduces the

formation of bicarbonate ions, which in turn decreases aqueous humor secretion.[1][4] This

leads to a reduction in intraocular pressure.[4]
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Sample and Standard Preparation

HPLC Analysis
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b549342?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Brinzolamide
https://pubchem.ncbi.nlm.nih.gov/compound/Brinzolamide
https://go.drugbank.com/drugs/DB01194
https://synapse.patsnap.com/article/what-is-the-mechanism-of-brinzolamide
https://www.benchchem.com/product/b549342#assay-methods-for-measuring-brinzolamide-concentration
https://www.benchchem.com/product/b549342#assay-methods-for-measuring-brinzolamide-concentration
https://www.benchchem.com/product/b549342#assay-methods-for-measuring-brinzolamide-concentration
https://www.benchchem.com/product/b549342#assay-methods-for-measuring-brinzolamide-concentration
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b549342?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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